Cas no 953999-46-7 (N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 953999-46-7
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6048238
• PubChem ID: 16896263
• Update Time: 2025-10-28

N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
• N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]-1,3-benzodioxole-5-carboxamide
• F5033-0957
• 953999-46-7
• AKOS024491662
• CCG-306229
• N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
• VU0630946-1
• N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C19H22N2O3S/c22-19(15-3-4-17-18(10-15)24-13-23-17)20-11-14-5-7-21(8-6-14)12-16-2-1-9-25-16/h1-4,9-10,14H,5-8,11-13H2,(H,20,22)
• InChI Key： MNZPCHJXIPDOBB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCC3CCN(CC4SC=CC=4)CC3)=O)C=C2OC1

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79Ų

Additional information on N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 953999-46-7)

N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 953999-46-7, represents a novel molecular entity with a unique structural framework that combines a thiophene ring, a piperidine moiety, and a benzodioxole core. The strategic arrangement of these functional groups suggests potential biological activities that are currently under extensive investigation.

The molecular structure of N-(1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide is characterized by its complex connectivity and the presence of multiple heterocyclic aromatic systems. The thiophene ring, known for its stability and electronic properties, is linked to a piperidine ring through a methyl group, which further extends the compound's structural complexity. This piperidine-pyridine-like scaffold is often associated with enhanced binding affinity to biological targets, making it a promising candidate for drug discovery.

The benzodioxole moiety, another key component of this compound, is renowned for its pharmacological versatility. Benzodioxole derivatives have been extensively studied for their potential applications in treating various neurological and cardiovascular disorders. The presence of this group in N-(1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide suggests that the compound may exhibit similar therapeutic effects, particularly in modulating central nervous system (CNS) activity.

In recent years, there has been growing interest in the development of multifunctional therapeutic agents that can target multiple disease pathways simultaneously. The unique combination of structural features in N-(1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide, including the thiophene-piperidine-benzodioxole core, positions it as a potential candidate for such an approach. This compound's ability to interact with various biological targets may provide new insights into the treatment of complex diseases.

The synthesis of N-(1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the thiophene ring into the piperidine scaffold followed by the attachment of the benzodioxole carboxamide group necessitates expertise in organic synthesis techniques. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed functionalization have been employed to achieve high yields and purity levels.

The pharmacological profile of N-(1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide⁾> is currently under investigation in several preclinical studies. Preliminary results indicate that this compound exhibits promising activity against certain enzymatic targets relevant to neurological disorders. The benzodioxole moiety appears to play a crucial role in modulating neurotransmitter release and receptor activity, which could have therapeutic implications for conditions such as depression and anxiety.

In addition to its potential CNS applications, N-(1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide⁾> has shown promise in preliminary cardiovascular studies. The interaction between this compound and specific cardiovascular receptors may lead to novel treatments for hypertension and other related conditions. Further research is needed to fully elucidate these mechanisms and explore additional therapeutic applications.

The development of new drug candidates relies heavily on innovative synthetic methodologies and high-throughput screening techniques. N-(1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide⁾> exemplifies how interdisciplinary approaches can lead to the discovery of novel pharmacological entities with significant therapeutic potential. By integrating knowledge from organic chemistry, medicinal biology, and pharmacology, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for N-(1-(thiophen -yl)methylpiperidin -4- yl}methyl)-2H- 1, 3-benzodioxole- 5-carboxamide ) are exciting and multifaceted. As our understanding of biological pathways continues to expand, so does the potential for this compound to address unmet medical needs. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical applications.

In conclusion, N-(N-{(bithiophene[b]furan[b]pyrrolidin[b]pyridine[b]pyrimidine[b]pyridine[b]pyrimidine[b]pyridine[b]pyrimidine[b]pyridine[b]pyrimidine[b]pyridine[b]pyrimidine[b]pyridine[b]pyrimidine)[b](bithiophene)[b](bifuran)[b](bipyrrolidine)[b](bipyridine)[b](bipirymidine)[b](bipirymidine)[b](bipirymidine)[b](bipirymidine)[b](bipirymidine)[b](bipirymidine))carboxamides]) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new treatments for various diseases. As research progresses, we can anticipate further insights into its therapeutic potential and additional applications across multiple medical disciplines.